4,4-Dimethoxy-2-butanone
4,4-Dimethoxy-2-butanone
4,4-Dimethoxy-2-butanone is a ketone.
Brand Name:
Vulcanchem
CAS No.:
5436-21-5
VCID:
VC21222706
InChI:
InChI=1S/C6H12O3/c1-5(7)4-6(8-2)9-3/h6H,4H2,1-3H3
SMILES:
CC(=O)CC(OC)OC
Molecular Formula:
C6H12O3
Molecular Weight:
132.16 g/mol
4,4-Dimethoxy-2-butanone
CAS No.: 5436-21-5
Cat. No.: VC21222706
Molecular Formula: C6H12O3
Molecular Weight: 132.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4,4-Dimethoxy-2-butanone is a ketone. |
|---|---|
| CAS No. | 5436-21-5 |
| Molecular Formula | C6H12O3 |
| Molecular Weight | 132.16 g/mol |
| IUPAC Name | 4,4-dimethoxybutan-2-one |
| Standard InChI | InChI=1S/C6H12O3/c1-5(7)4-6(8-2)9-3/h6H,4H2,1-3H3 |
| Standard InChI Key | PJCCSZUMZMCWSX-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(OC)OC |
| Canonical SMILES | CC(=O)CC(OC)OC |
| Boiling Point | 178.00 °C. @ 760.00 mm Hg |
| Melting Point | -83.00 °C. @ 760.00 mm Hg |
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